(4-Ethenylphenoxy)tri(propan-2-yl)silane

• CAS No.: 137837-67-3
• Molecular Formula: C17H28OSi
• Molecular Weight: 276.5 g/mol
• IUPAC Name: (4-ethenylphenoxy)-tri(propan-2-yl)silane
• InChI: InChI=1S/C17H28OSi/c1-8-16-9-11-17(12-10-16)18-19(13(2)3,14(4)5)15(6)7/h8-15H,1H2,2-7H3
• InChI Key: UFJYWWOBHNYNIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)OC1=CC=C(C=C1)C=C

Description

(4-Ethenylphenoxy)tri(propan-2-yl)silane is an organosilicon compound characterized by a central silicon atom bonded to three isopropyl groups and a 4-ethenylphenoxy substituent. The silane core facilitates interactions with inorganic substrates (e.g., metals, glass) through hydrolysis, forming Si–O–M bonds (M = metal) . This compound combines organic flexibility with inorganic stability, making it valuable in materials science and surface modification.

Comparison with Similar Compounds

Comparison with Similar Silane Compounds

Structural and Functional Group Analysis

The table below compares (4-Ethenylphenoxy)tri(propan-2-yl)silane with structurally related silanes:

Compound Name	Substituents on Silicon	Functional Groups	Key Applications	References
(4-Ethenylphenoxy)tri(propan-2-yl)silane	3 isopropyl, 1 4-ethenylphenoxy	Ethenyl (vinyl), aromatic ether	Coatings, adhesives, composites
Tri(propan-2-yl)silane	3 isopropyl	Hydrosilane (Si–H)	Reducing agent, surface modification
Tetrakis[3-(6-iodohexanoyloxy)propyl]silane	4 hexanoyloxypropyl	Iodo, ester	Liquid crystal synthesis
Tris(propan-2-yl)silyl-ethynyl derivatives	Ethynyl, aromatic/alkyne substituents	Alkyne, aromatic	Optoelectronic materials
Ethynyltris(propan-2-yl)silane	3 isopropyl, 1 ethynyl	Terminal alkyne	Click chemistry, polymer precursors

Key Observations :

• Tri(propan-2-yl)silane () lacks the ethenylphenoxy group, making it less reactive toward polymerization but more suited for hydrosilylation reactions.
• Ethynyltris(propan-2-yl)silane () contains an ethynyl group, enabling click chemistry applications, unlike the ethenyl group in the target compound, which is better suited for radical or thermal crosslinking .
• The tetrakis[3-(6-iodohexanoyloxy)propyl]silane () features ester and iodo groups, offering reactivity for nucleophilic substitutions but lacking the aromatic or vinyl functionalities critical for UV curing or adhesion .

Hydrolysis and Crosslinking

• (4-Ethenylphenoxy)tri(propan-2-yl)silane undergoes hydrolysis to form silanol (Si–OH), which bonds to inorganic substrates. The ethenyl group enables post-functionalization (e.g., UV-induced polymerization), enhancing durability in coatings .
• Tri(propan-2-yl)silane () primarily participates in hydrosilylation due to its Si–H bond, reducing carbonyl groups in organic synthesis.
• Epoxy-compatible silanes () form covalent bonds with resin matrices, improving mechanical properties. The ethenylphenoxy group in the target compound may offer similar benefits but with enhanced thermal stability due to aromaticity .

Mechanical and Chemical Stability

• Silane coatings with ethenylphenoxy groups (analogous to ) show improved resistance to mechanical abrasion and chemical degradation compared to non-functionalized silanes. For example, copper-coated textiles treated with silanes demonstrated enhanced EMI shielding due to covalent bonding .
• Methoxy-functional silanes (e.g., trialkoxysilanes) require hydroxylated substrates for adhesion, whereas the target compound’s ethenyl group provides alternative reactivity pathways, reducing dependency on substrate hydroxylation .